Cas no 57654-58-7 (Ethanol,2-[(6-amino-9H-purin-8-yl)thio]-)

• Product Name: Ethanol,2-[(6-amino-9H-purin-8-yl)thio]-
• CAS No: 57654-58-7
• MF: C₇H₉N₅OS
• MW: 211.244258642197
• CID: 381673
• PubChem ID: 597632
• Update Time: 2025-07-11

Ethanol,2-[(6-amino-9H-purin-8-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(6-amino-9H-purin-8-yl)thio]-
• 2-(6-Amino-9H-purin-8-ylsulfanyl)-ethanol
• 2-[(6-amino-7H-purin-8-yl)sulfanyl]ethanol
• CS-0364175
• NSC37709
• Oprea1_662517
• 2-(6-aminopurin-8-ylthio)ethan-1-ol
• HMS1678K04
• SR-01000392874
• 2-((6-Amino-9H-purin-8-yl)thio)ethan-1-ol
• 8-(2-hydroxyethyl)thioadenine
• A914918
• DTXSID10344528
• 2-((6-Amino-9H-purin-8-yl)thio)ethanol
• SR-01000392874-1
• Oprea1_127250
• 2-[(6-Amino-9H-purin-8-yl)sulfanyl]ethanol #
• NSC-37709
• 57654-58-7
• FYLZGUONYMYQCE-UHFFFAOYSA-N
• AKOS000291493
• Ethanol, 2-(6-amino-1H-purin-8-ylthio)-

• MDL： MFCD00602099
• Inchi： 1S/C7H9N5OS/c8-5-4-6(10-3-9-5)12-7(11-4)14-2-1-13/h3,13H,1-2H2,(H3,8,9,10,11,12)
• InChI Key： FYLZGUONYMYQCE-UHFFFAOYSA-N
• SMILES： S(CCO)C1=NC2=C(C(N)=NC=N2)N1

Computed Properties

• Exact Mass: 211.05297
• Monoisotopic Mass: 211.05278110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 95.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines